Cas no 211056-85-8 (BOC-ASN-GLY-OET)

• Product Name: BOC-ASN-GLY-OET
• CAS No: 211056-85-8
• MF: C₁₃H₂₃N₃O₆
• MW: 317.338223695755
• MDL: MFCD00270491
• CID: 911108
• PubChem ID: 7020328
• Update Time: 2025-09-28

BOC-ASN-GLY-OET Chemical and Physical Properties

Names and Identifiers

• BOC-ASN-GLY-OET
• ethyl 2-[[(2S)-4-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxobutanoyl]amino]acetate
• 211056-85-8
• ethyl 2-[(2S)-2-[(tert-butoxycarbonyl)amino]-3-carbamoylpropanamido]acetate
• DTXSID70427240
• MFCD00270491
• CS-0449695
• Ethyl (tert-butoxycarbonyl)-L-asparaginylglycinate
• Glycine, N2-[(1,1-dimethylethoxy)carbonyl]-L-asparaginyl-, ethyl ester
• AKOS030253256
• N-Boc-L-asparagyl-glycine ethyl ester

• MDL： MFCD00270491
• Inchi： 1S/C13H23N3O6/c1-5-21-10(18)7-15-11(19)8(6-9(14)17)16-12(20)22-13(2,3)4/h8H,5-7H2,1-4H3,(H2,14,17)(H,15,19)(H,16,20)/t8-/m0/s1
• InChI Key： BPUCEFIHQRKEGS-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(NCC(=O)OCC)=O)CC(N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.15900
• Monoisotopic Mass: 317.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• PSA: 136.82000
• LogP: 0.91650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on BOC-ASN-GLY-OET

BOC-ASN-GLY-OET (CAS No. 211056-85-8): A Comprehensive Guide to Its Properties and Applications

BOC-ASN-GLY-OET (CAS No. 211056-85-8) is a specialized peptide derivative widely used in pharmaceutical research, bioconjugation, and organic synthesis. This compound, known chemically as tert-Butyloxycarbonyl-L-asparaginyl-glycine ethyl ester, plays a critical role in the development of novel therapeutic agents and biochemical tools. Its unique structure, combining the protective BOC group with the dipeptide Asn-Gly and an ethyl ester moiety, makes it highly versatile for various applications.

The growing interest in peptide-based drugs and bioconjugation techniques has positioned BOC-ASN-GLY-OET as a valuable building block in modern chemistry. Researchers frequently search for "BOC-ASN-GLY-OET synthesis," "CAS 211056-85-8 applications," and "peptide coupling reagents," reflecting its importance in drug discovery and biomolecular engineering. This article delves into its properties, synthesis methods, and cutting-edge applications while addressing common queries from the scientific community.

One of the key features of BOC-ASN-GLY-OET is its role in solid-phase peptide synthesis (SPPS). The BOC protecting group ensures selective deprotection during multi-step reactions, while the ethyl ester (-OET) enhances solubility in organic solvents. This makes it ideal for constructing complex peptides, a topic frequently searched alongside "peptide modification techniques" and "amino acid derivatives." Its stability under acidic conditions also aligns with trending research on acid-resistant drug delivery systems.

In pharmaceutical applications, BOC-ASN-GLY-OET serves as an intermediate for anticancer peptide development and enzyme inhibitors. Recent studies highlight its utility in designing targeted therapies, a hot topic in precision medicine. Searches like "peptide therapeutics 2024" and "Asn-Gly in drug design" underscore its relevance. Additionally, its compatibility with click chemistry and fluorescent labeling meets the demand for "biomolecular imaging probes," a rapidly growing field.

The market for BOC-protected amino acid derivatives like BOC-ASN-GLY-OET is expanding due to increased R&D investments in biopharmaceuticals. Analytical techniques such as HPLC purification and mass spectrometry (common search terms) are essential for quality control. With sustainability in focus, researchers also explore "green peptide synthesis" methods using this compound, addressing environmental concerns in chemical manufacturing.

In summary, BOC-ASN-GLY-OET (CAS No. 211056-85-8) bridges fundamental research and industrial applications, from peptide drugs to diagnostic tools. Its adaptability to emerging trends like AI-assisted drug discovery and nanocarrier systems ensures continued scientific interest. For laboratories seeking reliable peptide building blocks, this compound remains a cornerstone of innovation.